Cas no 2287335-15-1 (2-Cyanomorpholine-4-sulfonyl fluoride)

• Product Name: 2-Cyanomorpholine-4-sulfonyl fluoride
• CAS No: 2287335-15-1
• MF: C₅H₇FN₂O₃S
• MW: 194.184083223343
• CID: 6119564
• PubChem ID: 165869738
• Update Time: 2025-10-30

2-Cyanomorpholine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2287335-15-1
• 2-cyanomorpholine-4-sulfonyl fluoride
• EN300-6743082
• 2-Cyanomorpholine-4-sulfonyl fluoride

• Inchi： 1S/C5H7FN2O3S/c6-12(9,10)8-1-2-11-5(3-7)4-8/h5H,1-2,4H2
• InChI Key： WDCHQGZVMLXLHT-UHFFFAOYSA-N
• SMILES： S(N1CCOC(C#N)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 194.01614143g/mol
• Monoisotopic Mass: 194.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-Cyanomorpholine-4-sulfonyl fluoride

Recent Advances in the Application of 2-Cyanomorpholine-4-sulfonyl Fluoride (CAS: 2287335-15-1) in Chemical Biology and Drug Discovery

2-Cyanomorpholine-4-sulfonyl fluoride (CAS: 2287335-15-1) has emerged as a critical reagent in chemical biology and drug discovery due to its unique reactivity as a sulfonyl fluoride warhead. Recent studies have highlighted its utility in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted protein degradation. This research briefing synthesizes the latest findings on this compound, focusing on its mechanism of action, synthetic applications, and therapeutic potential.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy in selectively modifying catalytic serine residues in serine hydrolases, a key enzyme family involved in numerous disease pathways. The researchers utilized 2-cyanomorpholine-4-sulfonyl fluoride to develop irreversible inhibitors with improved pharmacokinetic properties compared to traditional sulfonyl fluoride derivatives. The presence of the cyano group was found to significantly enhance target engagement while reducing off-target effects.

In proteomics research, this compound has shown remarkable utility as an activity-based probe. A Nature Chemical Biology publication revealed its ability to covalently label active sites of disease-relevant proteins while remaining inert toward inactive conformations. This property has enabled researchers to map functional states of entire enzyme families in complex biological systems, providing unprecedented insights into disease mechanisms and potential intervention points.

The synthetic accessibility of 2-cyanomorpholine-4-sulfonyl fluoride has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, high-yield synthesis route starting from commercially available morpholine derivatives. The optimized procedure features mild reaction conditions and excellent purity profiles, addressing previous challenges in large-scale production of this valuable chemical probe.

Emerging applications in targeted protein degradation have further expanded the compound's utility. Researchers have successfully incorporated 2-cyanomorpholine-4-sulfonyl fluoride into proteolysis-targeting chimeras (PROTACs), creating covalent warheads that offer advantages in terms of target occupancy and duration of action. These developments are particularly promising for addressing "undruggable" targets in oncology and neurodegenerative diseases.

Safety and selectivity profiling studies published in Chemical Research in Toxicology (2024) have provided comprehensive data on the compound's off-target effects and metabolic stability. The results indicate favorable properties for further therapeutic development, with particular promise shown in central nervous system applications where blood-brain barrier penetration is required.

Looking forward, the unique properties of 2-cyanomorpholine-4-sulfonyl fluoride position it as a versatile tool for both basic research and drug discovery. Ongoing clinical translation efforts focus on its incorporation into covalent kinase inhibitors and its use in diagnostic imaging probes. The compound's ability to provide irreversible target engagement while maintaining selectivity continues to drive innovation across multiple therapeutic areas.